molecular formula C24H31ClO4 B1259370 Clomegestone acetate CAS No. 424-89-5

Clomegestone acetate

Cat. No. B1259370
CAS RN: 424-89-5
M. Wt: 419 g/mol
InChI Key: WWSKHPDYSWDMNC-YRNSVOBJSA-N
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Description

Clomegestone acetate, also known as Clomegestone acetate, is a useful research compound. Its molecular formula is C24H31ClO4 and its molecular weight is 419 g/mol. The purity is usually 95%.
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properties

CAS RN

424-89-5

Product Name

Clomegestone acetate

Molecular Formula

C24H31ClO4

Molecular Weight

419 g/mol

IUPAC Name

[(8R,9S,10R,13S,14S,16R,17R)-17-acetyl-6-chloro-10,13,16-trimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate

InChI

InChI=1S/C24H31ClO4/c1-13-10-19-17-12-21(25)20-11-16(28)6-8-22(20,4)18(17)7-9-23(19,5)24(13,14(2)26)29-15(3)27/h11-13,17-19H,6-10H2,1-5H3/t13-,17-,18+,19+,22-,23+,24+/m1/s1

InChI Key

WWSKHPDYSWDMNC-YRNSVOBJSA-N

Isomeric SMILES

C[C@@H]1C[C@H]2[C@@H]3C=C(C4=CC(=O)CC[C@@]4([C@H]3CC[C@@]2([C@]1(C(=O)C)OC(=O)C)C)C)Cl

SMILES

CC1CC2C3C=C(C4=CC(=O)CCC4(C3CCC2(C1(C(=O)C)OC(=O)C)C)C)Cl

Canonical SMILES

CC1CC2C3C=C(C4=CC(=O)CCC4(C3CCC2(C1(C(=O)C)OC(=O)C)C)C)Cl

synonyms

clomegestone acetate

Origin of Product

United States

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